Cas no 2229118-95-8 (tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2229118-95-8
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5881939
• PubChem ID: 165975906
• Update Time: 2025-10-31

tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate
• EN300-1874786
• tert-butyl N-[4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenyl]carbamate
• 2229118-95-8

• Inchi： 1S/C15H21NO4/c1-14(2,3)20-13(19)16-12-7-6-10(18)8-11(12)15(4,5)9-17/h6-9,18H,1-5H3,(H,16,19)
• InChI Key： YGILRYHZACISFR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C=O)(C)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate

Introduction to Tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate (CAS No. 2229118-95-8)

Tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229118-95-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl substituent and the presence of a 4-hydroxy group combined with an α,β-unsaturated carbonyl moiety, make it a promising candidate for further exploration in drug discovery and synthetic methodologies.

The structural framework of Tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate incorporates several key functional groups that contribute to its reactivity and potential biological activity. The tert-butyl group not only enhances the lipophilicity of the molecule but also provides steric hindrance, which can be critical in modulating binding interactions with biological targets. The 4-hydroxyphenyl moiety introduces a hydroxyl group into an aromatic ring, a common feature in many bioactive compounds, suggesting potential roles in hydrogen bonding and receptor binding. Additionally, the (2-methyl-1-oxopropan-2-yl) side chain, which includes an α,β-unsaturated ketone, adds complexity to the molecule's electronic properties and may influence its interactions with enzymes or receptors.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in the treatment of neurological disorders and inflammatory conditions. The specific arrangement of functional groups in Tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate positions it as a valuable scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential utility in synthetic chemistry. The presence of both a hydroxyl group and an α,β-unsaturated carbonyl moiety allows for diverse chemical transformations, including oxidation, reduction, and condensation reactions. These reactions can be leveraged to modify the structure of the molecule further or to synthesize derivatives with tailored properties. For instance, the hydroxyl group can participate in etherification or esterification reactions, while the unsaturated ketone can undergo Michael additions or aldol condensations. Such versatility makes Tert-butyl N-4-hydroxy-2-(2-methyl-1-oxopropan-2-yl)phenylcarbamate a versatile building block for constructing more complex molecules.

Recent advancements in computational chemistry have also highlighted the importance of understanding molecular interactions at a quantum mechanical level. By employing density functional theory (DFT) and molecular dynamics (MD) simulations, researchers can predict how Tert-butyl N-4-hydroxy-2-(2-methyl-1-octanediol)-3-one)-4-carboxylic acid might interact with biological targets such as enzymes or receptors. These computational studies can guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance affinity or selectivity. The integration of computational methods with traditional synthetic approaches has accelerated the discovery pipeline for novel bioactive compounds.

The pharmaceutical industry has been particularly interested in carbamate derivatives due to their safety profiles and favorable pharmacokinetic properties. Many carbamates exhibit low toxicity and good solubility in water, making them suitable for oral or parenteral administration. Furthermore, the ability to fine-tune molecular properties through structural modifications allows for the development of drugs with improved efficacy and reduced side effects. Tert-butyl N-(4-hydroxyphenyl)-N-(3-pyridinylethoxy)methanamine, another derivative with similar structural motifs, has been studied for its potential applications in treating metabolic disorders.

In conclusion,Tert-butyl N-(4-hydroxyphenyloxy)-N-(3-pyridinylethoxy)methanamine represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a versatile scaffold for designing molecules with diverse biological activities. As research continues to uncover new applications for carbamate-based compounds,CAS No 2229118 95 8 will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.